Cas no 2287345-35-9 (6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287345-35-9
• MF: C₁₁H₁₂BrFN₄
• MW: 299.142184257507
• CID: 5922522
• PubChem ID: 165738328
• Update Time: 2025-10-30

6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749444
• 2287345-35-9
• 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H12BrFN4/c1-16-4-7(5-16)6-17-11-2-8(12)9(13)3-10(11)14-15-17/h2-3,7H,4-6H2,1H3
• InChI Key： MIDWIQLWUNRWTF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CN(C)C1)N=N2)F

Computed Properties

• Exact Mass: 298.02294g/mol
• Monoisotopic Mass: 298.02294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole

Introduction to 6-Bromo-5-Fluoro-1-[(1-Methylazetidin-3-yl)methyl]-1H-1,2,3-Benzotriazole (CAS No. 2287345-35-9)

6-Bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287345-35-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzotriazoles, which are known for their diverse applications in pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole is characterized by the presence of a bromine atom at the 6-position, a fluorine atom at the 5-position, and a substituted azetidine ring attached to the 1-position of the benzotriazole core. The combination of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole in several areas. One notable application is in the development of novel therapeutic agents for neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent neuroprotective effects by modulating specific receptors and signaling pathways in the brain. This makes 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole a promising lead compound for further investigation.

In addition to its potential in neurology, 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-bromo-5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole could be developed into a new class of anti-inflammatory drugs with reduced side effects compared to existing treatments.

The synthesis of 6-bromo-5-fluoro-1-[(1-methylazetidin-3-y)methy-]-1H-1,2,3-benZotrIaZoLe involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the bromination and fluorination of the benzene ring, followed by the attachment of the azetidine moiety through a suitable coupling reaction. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.

The physicochemical properties of 6-bromo^{--5-fLuoRo--[((}_{-mEthYlAzEtIdIn-}^-_)-mEthYL]-^[(-mEthYL]-_H-H,_,,,,_,,,,_,,,_,,,_,,,BENZOTRIAZOLE) have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound.

In terms of biological evaluation, CAS No. 2287345^-
-
-9) has been tested in a range of in vitro and in vivo models to assess its pharmacological profile. Results from these studies have shown that it exhibits favorable pharmacokinetic properties such as good solubility, stability, and bioavailability. Furthermore, it has demonstrated low toxicity in preliminary safety assessments, making it a suitable candidate for further preclinical and clinical development.

The potential therapeutic applications of CAS No. 2287345^-
-
-9) extend beyond neurology and inflammation. Recent research has also explored its use as an antiviral agent against various viral infections. Studies have shown that compounds with similar structural features can inhibit viral replication by targeting key enzymes involved in viral replication cycles. This opens up new possibilities for developing broad-spectrum antiviral drugs based on this scaffold.

In conclusion, CAS No. 2287345^-
-
-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in various fields of medicinal chemistry and drug discovery.